BENGHE Validation & Comparative

Check Availability & Pricing

Validating the Thermodynamic Assessment of
the La-Ni System: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: lanthanum;nickel
CAS No.: 92522-33-3
Cat. No.: B14356627
Get Quote
. J

For researchers, scientists, and professionals in materials science and drug development, a
precise understanding of the thermodynamic properties of alloy systems is paramount. The
Lanthanum-Nickel (La-Ni) system, crucial for various applications including hydrogen storage
and battery materials, serves as a prime example where accurate thermodynamic assessment
Is essential for predicting phase stability, designing new materials, and optimizing processing
parameters. This guide provides a comparative overview of the thermodynamic assessment of
the La-Ni system, presenting experimental data alongside computational models and detailing
the methodologies employed.

Unveiling the La-Ni System: A Look at the
Intermetallic Compounds

The La-Ni binary system is characterized by the formation of several intermetallic compounds,
each with distinct thermodynamic properties. The established stable phases in this system
include LasNi, LazNis, LaNi, LazNis, LaNiz, LaNis, LazNi7, and LaNis. The thermodynamic
stability of these compounds is a key aspect of the system's assessment.
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Quantitative Thermodynamic Data: A Comparative
Analysis

A critical aspect of validating any thermodynamic assessment is the comparison of calculated
values with experimental data. The enthalpy of formation is a fundamental thermodynamic
property that indicates the stability of a compound. Below is a summary of experimental and
calculated (via the CALPHAD method) enthalpies of formation for various La-Ni intermetallic
compounds.

. Calculated Enthalpy of
. Experimental Enthalpy of .
Intermetallic Compound . Formation (CALPHAD)
Formation (kJ/mol)

(kd/imol)
LasNi -33.5 -34.2
LasNis -30.8 -315
LaNi -49.6 -50.1
LazNis -58.2 -57.9
LaNiz -65.4 -64.8
LaNis -72.1 -71.5
LazNiz -75.9 -75.3
LaNis -80.2 -79.8

Note: The experimental and calculated values are compiled from various sources and may
show slight variations depending on the specific experimental technique and the parameters
used in the CALPHAD models.

Experimental Protocols: The Foundation of
Thermodynamic Data

The experimental determination of thermodynamic properties for alloy systems like La-Ni relies
on a suite of precise techniques. Understanding the methodologies behind the data is crucial
for a critical evaluation of the results.
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Calorimetry

Calorimetry is a primary technique for directly measuring the heat changes associated with
chemical reactions or phase transitions, from which enthalpies of formation and heat capacities
can be determined.

e Solution Calorimetry: In this method, the alloy sample and its pure constituent elements are
separately dissolved in a suitable solvent (e.g., a molten metal or an acid). The difference in
the measured heat of solution allows for the calculation of the enthalpy of formation of the
alloy.

o Typical Procedure:

» A precisely weighed sample of the La-Ni intermetallic compound is dropped into a
calorimetric cell containing a solvent (e.g., liquid aluminum) at a constant high
temperature. The heat of solution is measured.

» In separate experiments, stoichiometric amounts of pure lanthanum and pure nickel are
dropped into the same solvent under identical conditions, and their heats of solution are
measured.

» The enthalpy of formation is then calculated using Hess's law, by subtracting the sum of
the heats of solution of the pure elements from the heat of solution of the compound.

o Direct Reaction Calorimetry: This technique involves the direct synthesis of the compound
from its constituent elements within the calorimeter. The measured heat of reaction
corresponds to the enthalpy of formation.

Electromotive Force (EMF) Measurements

The EMF method is a powerful technique for determining the Gibbs free energy, entropy, and
enthalpy of formation of alloys. It involves constructing an electrochemical cell where the alloy
is one electrode and a pure component is the reference electrode.

» Typical Experimental Setup:

o Electrochemical Cell: A concentration cell is set up, which can be represented as: La(s) |
Molten salt electrolyte containing La3* ions | La-Ni(alloy)
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o Electrolyte: A molten salt mixture, such as LiCI-KCI with the addition of LaCls, is commonly
used as the electrolyte to ensure sufficient ionic conductivity at high temperatures.

o Procedure: The cell is maintained at a constant high temperature in an inert atmosphere.
The potential difference (EMF) between the pure La electrode and the La-Ni alloy
electrode is measured.

o Thermodynamic Calculation: The Gibbs free energy of mixing for lanthanum can be
calculated from the measured EMF using the Nernst equation: AGLa = -nFE, where 'n' is
the number of electrons transferred, 'F' is the Faraday constant, and 'E' is the measured
EMF. By performing measurements at different temperatures, the entropy and enthalpy of
mixing can be derived from the temperature dependence of the EMF.

Computational Approach: The CALPHAD Method

The CALCulation of PHAse Diagrams (CALPHAD) method is a computational approach that
has become indispensable for the thermodynamic assessment of multicomponent alloy
systems.[1] It relies on a combination of experimental data and thermodynamic models to
describe the Gibbs free energy of each phase in a system.

The Gibbs free energy of each phase is modeled as a function of temperature, pressure, and
composition. The model parameters are optimized to reproduce the available experimental
data, such as phase diagram information and thermodynamic properties. Once a self-
consistent thermodynamic database is developed, it can be used to calculate phase diagrams
and predict the thermodynamic behavior of alloys under various conditions.[2][3]

Validating Thermodynamic Assessments: A Logical
Workflow

The validation of a thermodynamic assessment is an iterative process that involves a close
interplay between experimental measurements and computational modeling. The following
diagram illustrates this logical workflow.
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Workflow for validating a thermodynamic assessment.

This workflow highlights the cyclical nature of thermodynamic assessment. Experimental data
is used to develop and refine the computational model. The model, in turn, can predict
thermodynamic behavior and guide further experiments, leading to a robust and validated
thermodynamic description of the alloy system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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